Ethyl 4-methoxy-1H-indazole-3-carboxylate
Overview
Description
Ethyl 4-methoxy-1H-indazole-3-carboxylate is a synthetic compound . It is a white to yellow solid with a molecular weight of 220.22 g/mol.
Molecular Structure Analysis
The molecular formula of Ethyl 4-methoxy-1H-indazole-3-carboxylate is C11H12N2O3. The InChI code is 1S/C10H10N2O2/c1-2-14-10(13)9-7-5-3-4-6-8(7)11-12-9/h3-6H,2H2,1H3,(H,11,12) .Physical And Chemical Properties Analysis
Ethyl 4-methoxy-1H-indazole-3-carboxylate is a white to yellow solid . It has a molecular weight of 220.22 g/mol. The density, boiling point, and other physical properties are not available in the retrieved data.Scientific Research Applications
Anti-Inflammatory Activity
Indazole derivatives have been found to possess anti-inflammatory properties . For instance, 2,3-disubstituted tetrahydro-2H-indazoles have been synthesized and screened for their in vivo anti-inflammatory potential . These compounds have shown high anti-inflammatory activity along with minimum ulcerogenic potential .
Antimicrobial Activity
Indazole derivatives have also been found to have antimicrobial properties . This makes them potential candidates for the development of new antimicrobial drugs.
Anti-HIV Activity
Indazole derivatives have shown anti-HIV activities . This suggests that they could be used in the development of drugs for the treatment of HIV.
Anticancer Activity
Indazole derivatives have shown anticancer activities . For example, the compound 3-Amino-N-(4-benzylphenyl)-5-chloro-1H-indazole-1-carboxamide was able to inhibit cell growth with GI50 values in the 0.041–33.6 μM range, being very effective against colon and melanoma cell lines .
Hypoglycemic Activity
Indazole derivatives have shown hypoglycemic activities . This suggests that they could be used in the development of drugs for the treatment of diabetes.
Antiprotozoal Activity
Indazole derivatives have shown antiprotozoal activities . This suggests that they could be used in the development of drugs for the treatment of protozoal infections.
Antihypertensive Activity
Indazole derivatives have shown antihypertensive activities . This suggests that they could be used in the development of drugs for the treatment of hypertension.
Tyrosine Kinase Inhibition
The 1H-indazole-3-amine structure, which is present in Ethyl 4-methoxy-1H-indazole-3-carboxylate, has been demonstrated to be an effective hinge-binding fragment . In Linifanib, it binds effectively with the hinge region of tyrosine kinase . This suggests that Ethyl 4-methoxy-1H-indazole-3-carboxylate could be used in the development of drugs for diseases that involve tyrosine kinase, such as certain types of cancer.
Safety And Hazards
Future Directions
properties
IUPAC Name |
ethyl 4-methoxy-1H-indazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3/c1-3-16-11(14)10-9-7(12-13-10)5-4-6-8(9)15-2/h4-6H,3H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBSJKHUWOGEFSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC2=C1C(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90669488 |
Source
|
| Record name | Ethyl 4-methoxy-1H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90669488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-methoxy-1H-indazole-3-carboxylate | |
CAS RN |
885279-49-2 |
Source
|
| Record name | Ethyl 4-methoxy-1H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90669488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,4R)-tert-Butyl 3-oxo-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate](/img/structure/B1390133.png)
![Thieno[2,3-C]pyridine-7-carboxylic acid](/img/structure/B1390136.png)
